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Compound of Interest

Compound Name: 9-Anthraldoxime

CAS No.: 1942-19-4

Cat. No.: B1179985

Get Quote

Executive Technical Summary
9-Anthraldoxime (9-Anthracenecarboxaldehyde oxime) is a functionalized polycyclic aromatic

hydrocarbon (PAH) widely utilized as a derivatizing agent for carbonyl detection, a fluorophore

precursor, and a synthetic intermediate for isoxazoles.[1][2][3] While sharing the carcinogenic

potential common to anthracene derivatives, its oxime moiety introduces specific thermal and

chemical instabilities—namely, the potential for Beckmann rearrangement and dehydration to

nitriles under acidic or thermal stress. This guide integrates photophysical handling

requirements with toxicological controls to ensure data integrity and operator safety.

Part 1: Physicochemical Profile & Identification
The following data establishes the baseline for identification and risk assessment.
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Parameter Technical Specification

Chemical Name
9-Anthraldoxime (9-Anthracenecarboxaldehyde

oxime)

CAS Number 34810-13-4

Molecular Formula C₁₅H₁₁NO

Molecular Weight 221.25 g/mol

Physical State Yellow to greenish-yellow crystalline solid

Melting Point 162–164 °C (lit.)[1][4]

Solubility
Soluble in DMSO, DMF, Chloroform; sparingly

soluble in water.

Fluorescence
Strong blue/green emission; highly sensitive to

quenching by O₂.

Part 2: Toxicology & Hazard Assessment
GHS Classification & Structural Alerts
Signal Word:WARNING

Hazard Class Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319
Causes serious eye irritation.

[5]

STOT-SE H335
May cause respiratory

irritation.[6]

Mechanism of Toxicity
Intercalation Potential: As a planar tricyclic aromatic system, the anthracene core can

intercalate into DNA base pairs. While 9-anthraldoxime is not explicitly classified as a
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mutagen in all jurisdictions, it should be handled with the same rigor as known DNA

intercalators (e.g., ethidium bromide).

Metabolic Activation: In vivo metabolism of anthracene derivatives often involves epoxidation

by cytochrome P450, leading to reactive intermediates that can form DNA adducts.

Oxime Hydrolysis: Upon ingestion or contact with strong acids, the oxime group can

hydrolyze to release hydroxylamine (a known mutagen/hematotoxin) and the parent

aldehyde.

Part 3: Engineering Controls & PPE
Hierarchy of Controls
To mitigate the risks of inhalation and dermal contact, the following engineering controls are

non-negotiable:

Primary Containment: All weighing and open-vessel manipulations must occur within a Class

II Biosafety Cabinet or a Chemical Fume Hood with a face velocity of 0.5 m/s.

Light Exclusion: Due to the [4+4] photocycloaddition risk (photodimerization), the workspace

must be equipped with amber UV-blocking filters or low-actinic (red/yellow) lighting.

Personal Protective Equipment (PPE) Matrix
Hand Protection: Double-gloving is required.

Inner Layer: Latex or Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5 mil) or Neoprene. Reasoning: Anthracene derivatives are

lipophilic and can permeate thin latex rapidly.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shields are recommended

during synthesis scale-up (>5g).

Respiratory: If working outside a hood (not recommended), a full-face respirator with

P100/OV cartridges is mandatory.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179985?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 4: Operational Handling & Synthesis Protocols
The "Amber Protocol" (Light Sensitivity)
Anthracene derivatives undergo photodimerization upon exposure to UV/visible light (300–400

nm). This reaction is reversible but alters the concentration and solubility of the reagent,

leading to erroneous experimental data.

Protocol:

Wrap all reaction vessels, columns, and storage vials in aluminum foil.

Use amber glassware (borosilicate Class A) for all stock solutions.

Validation: If a solution turns cloudy or precipitates a white solid (the dianthracene dimer)

upon light exposure, the reagent is compromised.
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Figure 1: Operational workflow for handling 9-Anthraldoxime to prevent degradation and

exposure.

Reaction Safety (Thermal Instability)
Oximes are precursors to nitriles via dehydration. This reaction is often exothermic.

Caution: Avoid heating 9-anthraldoxime above 100°C in closed systems without pressure

relief.

Incompatibility: Do not mix with strong oxidizing agents (e.g., KMnO₄, CrO₃) or strong Lewis

acids (e.g., TiCl₄) unless part of a controlled synthesis, as this can trigger rapid Beckmann
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rearrangement or violent decomposition.

Part 5: Degradation Pathways & Reactivity
Understanding the degradation pathways is crucial for troubleshooting low yields or impurity

profiles.
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Figure 2: Primary degradation pathways. Photodimerization is the most common cause of

reagent failure.

Part 6: Emergency Response & Waste Disposal
Spill Management

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don full-face respirator and double gloves.

Neutralization: 9-Anthraldoxime is not corrosive, so neutralization is not chemical.

Cleanup: Use a wet-wipe method or a HEPA-filtered vacuum. Do not dry sweep, as this

generates hazardous dust.

Decontamination: Clean surface with ethanol followed by soapy water. Verify cleanup with a

UV lamp (365 nm)—any remaining residue will fluoresce blue/green.
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Disposal
Classification: Hazardous Organic Waste (Halogen-free).

Segregation: Do not mix with oxidizing acid waste (Nitric/Chromic) to prevent NOx or HCN

generation.

Labeling: Clearly label as "Toxic Solid: Anthracene Derivative."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling Precautions for
9-Anthraldoxime]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179985/docs#technical-guide-safety-and-handling-
precautions-for-9-anthraldoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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